Cas no 132883-44-4 ((3S)-N,N-dimethylpyrrolidin-3-amine)

• Product Name: (3S)-N,N-dimethylpyrrolidin-3-amine
• CAS No: 132883-44-4
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD00191348
• CID: 91704
• PubChem ID: 7019156
• Update Time: 2025-07-22

(3S)-N,N-dimethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-3-(Dimethylamino)pyrrolidine
• DIMETHYL-PYRROLIDIN-3-YL-AMINE (S)
• (3S)-3-DIMETHYLAMINOPYRROLIDINE
• (3S)-DIMETHYL-PYRROLIDIN-3-YL-AMINE
• (3S)-N,N-DIMETHYL-3-PYRROLIDINAMINE
• (S)-DIMETHYL-PYRROLIDIN-3-YL-AMINE
• (S)-3-(DIMETHYLAMINO) PYRROLIDINE
• (3S)-(-)-3-(Dimethylamino)pyrrolidine
• (3S)-N,N-DIMETHYLPYRROLIDIN-3-AMINE HYDROCHLORIDE
• (S)-(?)-3-(Dimethylamino)pyrrolidine
• (3S)-N,N-dimethylpyrrolidin-3-amine
• (S)-N,N-Dimethylpyrrolidin-3-amine
• (3S)-N
• **DISCONTINUED** Alt H30661
• S- N,N-diMethyl-3-PyrrolidinaMine
• (S)-3-Dimethylaminopyrrolidine
• (S)-3-(Dimethylamino)pyrrolidine
• 3-PYRROLIDINAMINE, N,N-DIMETHYL-, (3S)-
• PubChem6306
• S-DMAP

• MDL： MFCD00191348
• Inchi： 1S/C6H14N2/c1-8(2)6-3-4-7-5-6/h6-7H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： AVAWMINJNRAQFS-LURJTMIESA-N
• SMILES： N1CC[C@@H](C1)N(C)C

Computed Properties

• Exact Mass: 114.11600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: Liquid
• Density: 0.899 g/mL at 25 °C(lit.)
• Melting Point: 164°C
• Boiling Point: 164°C(lit.)
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.4650(lit.)
• PSA: 15.27000
• LogP: 0.23870
• Sensitiveness: Easily absorb moisture
• Solubility: Not determined
• Optical Activity: [α]/D −14±2°, c = 1 in ethanol

(3S)-N,N-dimethylpyrrolidin-3-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H315,H318,.H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-22-37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on (3S)-N,N-dimethylpyrrolidin-3-amine

Recent Advances in the Application of (3S)-N,N-dimethylpyrrolidin-3-amine (CAS: 132883-44-4) in Chemical Biology and Pharmaceutical Research

The compound (3S)-N,N-dimethylpyrrolidin-3-amine (CAS: 132883-44-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral amine derivative serves as a crucial building block in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological disorders. Recent studies have highlighted its role as a key intermediate in the production of novel therapeutic agents, emphasizing its potential in addressing unmet medical needs.

One of the most notable applications of (3S)-N,N-dimethylpyrrolidin-3-amine is its incorporation into the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, researchers have utilized this compound in the development of selective kinase inhibitors, which show promise in treating cancers with specific genetic mutations. The stereochemistry of the molecule plays a pivotal role in its binding affinity and selectivity, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In addition to its role in oncology, (3S)-N,N-dimethylpyrrolidin-3-amine has been explored in the context of central nervous system (CNS) disorders. Recent preclinical studies have demonstrated its efficacy as a precursor in the synthesis of compounds that modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest potential applications in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's, as well as psychiatric conditions like depression and schizophrenia.

The pharmacological profile of (3S)-N,N-dimethylpyrrolidin-3-amine has also been investigated in relation to its pharmacokinetic properties. Studies have shown that the compound exhibits favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further drug development. These characteristics have spurred interest in optimizing its derivatives for enhanced efficacy and reduced side effects.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of (3S)-N,N-dimethylpyrrolidin-3-amine production. Novel catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been developed to achieve high enantiomeric purity and yield. These innovations not only reduce production costs but also align with the growing emphasis on sustainable and green chemistry practices in the pharmaceutical industry.

Looking ahead, the potential of (3S)-N,N-dimethylpyrrolidin-3-amine extends beyond its current applications. Ongoing research is exploring its utility in targeted drug delivery systems, where its structural features could facilitate the development of prodrugs and conjugates. Additionally, its role in chemical biology as a tool compound for studying protein-ligand interactions continues to expand, offering new insights into molecular mechanisms underlying various diseases.

In conclusion, (3S)-N,N-dimethylpyrrolidin-3-amine (CAS: 132883-44-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to chemical tool development, underscore its importance in advancing therapeutic innovations. As research progresses, further elucidation of its mechanisms and optimization of its derivatives are expected to yield significant breakthroughs in addressing complex medical challenges.